![molecular formula C8H10ClN B2444951 Cuban-1-amine hydrochloride CAS No. 124783-65-9](/img/structure/B2444951.png)
Cuban-1-amine hydrochloride
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Overview
Description
Cuban-1-amine hydrochloride, also known as Pentacyclo [4.2.0.02,5.03,8.04,7]octan-1-amine hydrochloride, is a chemical compound with the CAS Number: 124783-65-9 and a molecular weight of 155.63 . It is typically stored at room temperature in an inert atmosphere .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C8H10ClN . The InChI code for this compound is 1S/C8H9N.ClH/c9-8-5-2-1-3 (5)7 (8)4 (1)6 (2)8;/h1-7H,9H2;1H .
Physical And Chemical Properties Analysis
This compound is a solid compound . It is known that amine hydrochlorides do not exist in a molecular form in the gas phase and decompose to the constituent amine and hydrochloride molecules .
Scientific Research Applications
Thermal Decomposition in Energetic Materials :The thermal decomposition of cubylammonium nitrate (CUBAN) and cubane-1,4-diammonium dinitrate (CUBDAN) has been studied, focusing on their temperature profiles and gas products under varying pressures. The unique properties of cubane compounds, including their ability to sublime and the estimated high gas phase basicity of the cubylamines, have implications for energetic materials research (Russell & Brill, 1991).
Luminescence in Organo-Copper Halide Complexes :Organo-copper(i) halide complexes with a Cu4I4 cubane core have shown significant photophysical properties. These properties, especially the high luminescence quantum yield, are attributed to the structural rigidity enhanced by hydrogen bond patterns. Such findings suggest potential applications in electroluminescent devices (Mazzeo et al., 2014).
Medicinal Chemistry Applications :Cubane's stability, limited toxicity, and functionalizability make it an intriguing molecule for biological applications, including in pharmaceuticals. Its ability to probe active sites due to unique spatial arrangements offers promising avenues in medicinal chemistry (Reekie et al., 2018).
Cubane in Polymer Synthesis :Cubylamines and cubylmethylamines have been explored as antiviral agents, with research into the synthesis of polyamides using cubane as a polymer backbone. This research highlights the potential of cubane compounds in advanced polymer synthesis and drug delivery systems (Mahkam & Sanjani, 2000).
Magnetic Ordering in Cubane Complexes :Studies on the magnetic ordering of NiII4 Cubane complexes, especially those involving hydrogen bonds, have shown potential in understanding and exploiting the magnetic properties of such structures. This research has implications in fields like materials science and magnetic resonance imaging (Costes et al., 2012).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Cuban-1-amine hydrochloride is a versatile compound that serves multiple purposes in various industries . .
Mode of Action
It’s known that as a fluorescent probe, it is commonly used in research and industrial settings to detect and analyze certain substances .
Biochemical Pathways
It’s known that this compound can be utilized as an anticoagulant or a transport inhibitor .
Result of Action
This compound possesses antioxidant activity and forms strong hydrogen bonds, making it valuable in the formulation of products with antioxidant properties . Furthermore, it has gained attention for its role as a fluorine source. Its high reactivity with hydrogen fluoride allows for the production of various fluorinated compounds used in industries such as pharmaceuticals and materials science .
properties
IUPAC Name |
cuban-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N.ClH/c9-8-5-2-1-3(5)7(8)4(1)6(2)8;/h1-7H,9H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEJJHZWJVQXKIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C12C3C4C1C5C2C3C45N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
124783-65-9 |
Source
|
Record name | cuban-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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